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Compound of Interest

Compound Name: Nardoguaianone K

Cat. No.: B1231606

For researchers, scientists, and drug development professionals, this document provides a
concise technical guide on the chemical properties and biological context of Nardoguaianone
K, a sesquiterpenoid of interest.

Core Chemical Data

Nardoguaianone K is a guaiane-type sesquiterpenoid. Its fundamental chemical properties are
summarized below.

Property Value
Chemical Formula C15H2202
Molecular Weight 234.33 g/mol

(3aR,5E,9S,9aS)-3,8-dimethyl-5-(propan-2-
IUPAC Name ylidene)-3a,4,7,8,9,9a-hexahydroazulen-1(2H)-
one

Biological Activity and Experimental Data

While specific experimental data for Nardoguaianone K is limited in publicly accessible
literature, research on the closely related compound, Nardoguaianone L, provides significant
insights into its potential biological activities, particularly its anti-cancer properties. Studies on
Nardoguaianone L have demonstrated cytotoxic effects against pancreatic cancer cell lines.
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The following sections detail experimental protocols and quantitative data derived from
research on Nardoguaianone L, which can serve as a valuable reference for designing studies
on Nardoguaianone K.

Cytotoxicity against Pancreatic Cancer Cells

Nardoguaianone L has been shown to inhibit the viability of various human pancreatic cancer
cell lines. The half-maximal inhibitory concentration (ICso) values from these studies are
presented below.

Cell Line ICs0 (M)
SW1990 2.1+0.3
Gemcitabine (reference) 1.8+05

Experimental Protocols (Adapted from
Nardoguaianone L Studies)

The following are detailed methodologies for key experiments performed in the study of
Nardoguaianone L, which can be adapted for Nardoguaianone K.

Cell Viability Assay (MTT Assay)

o Cell Seeding: Human pancreatic cancer cells (e.g., SW1990) are seeded in 96-well plates at
a density of 3 x 108 cells per well and allowed to adhere overnight.[1][2]

o Compound Treatment: Cells are treated with varying concentrations of the test compound
(e.g., Nardoguaianone K) for 72 hours.[1][2][3]

e MTT Incubation: The culture medium is replaced with a fresh medium containing 10 pL of
MTT solution, and the plates are incubated for an additional 4 hours.[1][2]

o Data Acquisition: The optical density (OD) at 570 nm is measured using a microplate reader.

[1][2]
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» Calculation: Cell viability is calculated using the formula: (ODs7o of treated group - ODs7o of
blank group) / (ODs70 of untreated group - ODs70 of blank group) x 100%.[1][2]

Apoptosis Assay (Annexin V/PI Co-staining)

o Cell Treatment: SW1990 cells are treated with the test compound.

» Staining: Both floating and adherent cells are collected and stained with an Annexin V-
FITC/PI apoptosis detection kit according to the manufacturer's instructions.

o Flow Cytometry: The stained cells are analyzed by flow cytometry to quantify the percentage
of apoptotic cells.

Colony Formation Assay

o Cell Seeding: A specific number of cells are seeded in a culture dish and allowed to grow
until visible colonies are formed.

o Treatment: The cells are treated with the test compound at various concentrations.

» Colony Staining and Counting: After a designated period, the colonies are fixed, stained
(e.g., with crystal violet), and counted.

Potential Sighaling Pathway

Proteomic analysis of cells treated with Nardoguaianone L suggests its involvement in the
MET/PTEN/TGF-B signaling pathway, which plays a crucial role in cell migration and motility.[3]
[4][5][6] This provides a potential avenue for investigating the mechanism of action of
Nardoguaianone K.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9610730/
https://www.mdpi.com/1420-3049/27/20/6849
https://www.mdpi.com/1420-3049/27/21/7490
https://pubmed.ncbi.nlm.nih.gov/36364317/
https://www.researchgate.net/publication/365076274_Potential_Anti-Tumor_Activity_of_Nardoguaianone_L_Isolated_from_Nardostachys_jatamansi_DC_in_SW1990_Cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC9656649/
https://www.benchchem.com/product/b1231606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Nardoguaianone K
(Hypothesized)

1
1
1
Inhibition?
1

Cell Me:mbrane
i

MET Receptor

ctivation

Cytoplasm

PTEN

Inhibition

TGF-B

ctivation

Downstream Effectors

egulation

Nucleus

Gene Expression
(Migration & Moatility)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1231606?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Hypothesized signaling pathway for Nardoguaianone K based on Nardoguaianone L
data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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